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Compound of Interest

Compound Name: Dasminapant

Cat. No.: B605532 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like Dasminapant are paramount for ensuring

laboratory safety and environmental protection. While Dasminapant is classified as a non-

hazardous substance, adherence to established laboratory waste management protocols is

essential. This guide provides detailed, step-by-step procedures for the safe disposal of

Dasminapant and associated materials in a laboratory setting.

Key Properties of Dasminapant
A summary of the essential physical and chemical properties of Dasminapant is provided

below. This information is critical for safe handling and in the event of a spill.
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Property Value

Synonyms APG-1387

CAS Number 1570231-89-8

Molecular Formula C₆₀H₇₂N₁₀O₁₀S₂

Molecular Weight 1157.40 g/mol

Appearance Solid powder

Solubility Soluble in DMSO, not in water.[1]

Storage Conditions
Short term (days to weeks): 0 - 4°C, dry and

dark. Long term (months to years): -20°C.[1]

Stability

Stable for over two years if stored properly.

Shipped as a non-hazardous chemical under

ambient temperature.[1]

Experimental Protocol for Dasminapant Disposal
This protocol outlines the recommended procedure for the disposal of Dasminapant waste,

including pure compound, solutions, and contaminated labware. The primary principle is to

manage this non-hazardous waste in a manner that prevents its release into the environment

and complies with institutional and local regulations.

Materials:

Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, and nitrile

gloves.

Designated, leak-proof waste container, compatible with the waste type (e.g., polyethylene

for solid waste, glass for organic solvent waste).

Hazardous waste labels (or "Non-hazardous Laboratory Waste" labels, as per institutional

policy).

Spill kit (containing absorbent material like vermiculite or sand).
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Decontamination solution (e.g., 70% ethanol).

Procedure:

Waste Segregation and Collection:

Solid Waste: Collect unused or expired Dasminapant powder and any grossly

contaminated solid materials (e.g., weighing paper, contaminated gloves) in a dedicated,

clearly labeled waste container.

Liquid Waste: Collect all solutions containing Dasminapant in a separate, leak-proof, and

clearly labeled waste container. The container material should be compatible with the

solvent used (e.g., a glass container for solutions in DMSO).

Sharps Waste: Any sharps (needles, syringes, etc.) contaminated with Dasminapant
should be disposed of in a designated sharps container.

Contaminated Labware: Non-disposable glassware should be decontaminated. Triple

rinse with a suitable solvent (one in which Dasminapant is soluble, like DMSO, followed

by a more volatile solvent like ethanol or acetone). Collect the first two rinsates as liquid

chemical waste. The third rinsate can typically be disposed of down the sanitary sewer, but

always follow your institution's specific guidelines. After rinsing, wash the labware with

soap and water.

Waste Container Labeling:

Clearly label the waste container with "Non-hazardous Waste: Dasminapant" (or as

required by your institution's waste management plan).

If dissolved in a solvent, also indicate the solvent(s) on the label (e.g., "Dasminapant in
DMSO").

Include the date when waste was first added to the container.

Storage of Waste:
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Store the sealed waste container in a designated and secure waste accumulation area

within the laboratory.

Ensure the storage area is well-ventilated.

Do not mix Dasminapant waste with other, incompatible waste streams.

Final Disposal:

Arrange for the pickup and disposal of the waste through your institution's Environmental

Health and Safety (EHS) office or a licensed waste disposal contractor.

Even though Dasminapant is not classified as hazardous, it should not be disposed of in

the regular trash or poured down the drain without following the specific decontamination

and rinsing procedures outlined above.

Spill Management Protocol
In the event of a Dasminapant spill, follow these immediate steps:

Evacuate and Alert: Clear the immediate area of all personnel and alert colleagues and your

supervisor.

Ventilate: If safe to do so, increase ventilation in the area (e.g., by ensuring a chemical fume

hood is operational).

Contain: For a solid spill, gently cover it with a damp paper towel to avoid generating dust.

For a liquid spill, contain it using absorbent material from a spill kit (e.g., vermiculite or sand),

working from the outside in.

Collect: Carefully sweep or scoop the contained material into a designated hazardous waste

container.

Clean: Clean the spill area thoroughly with a suitable decontamination solution.

Dispose: Dispose of all contaminated materials (absorbent materials, gloves, etc.) as

Dasminapant waste, following the protocol described above.
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Dasminapant Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dasminapant and related materials in a laboratory setting.
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Caption: Workflow for the safe disposal of Dasminapant waste.

By implementing these procedures, laboratories can ensure the safe and responsible

management of Dasminapant waste, fostering a secure research environment and upholding

their commitment to environmental stewardship. Always consult your institution's specific waste

management policies and your local regulations for complete compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Dasminapant: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605532#dasminapant-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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